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Abstract
Benzyltrimethylammonium iodide (BTAI), with the CAS number 4525-46-6, is a quaternary

ammonium salt that serves as a versatile compound in various chemical and technological

applications. Its primary utility lies in its function as a phase-transfer catalyst, facilitating

reactions between reactants in immiscible phases. This technical guide provides a

comprehensive overview of the chemical and physical properties, synthesis, applications, and

safety information for Benzyltrimethylammonium iodide. The document includes detailed

experimental protocols, quantitative data presented in tabular format, and visualizations of key

processes to support researchers and professionals in its effective and safe utilization. While its

role in organic synthesis is well-documented, its specific interactions with biological signaling

pathways remain an area with limited publicly available information.

Chemical and Physical Properties
Benzyltrimethylammonium iodide is a white to off-white crystalline powder.[1] It is soluble in

water and alcohol and is known to be hygroscopic, with a tendency to turn yellow upon

exposure to light or air.[2] A summary of its key chemical and physical properties is presented

in Table 1.
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Table 1: Chemical and Physical Properties of Benzyltrimethylammonium Iodide

Property Value Reference(s)

CAS Number 4525-46-6 [1]

Molecular Formula C₁₀H₁₆IN [1][3]

Molecular Weight 277.14 g/mol [1][4]

Appearance
White to off-white crystalline

powder
[1][5]

Melting Point 178-179 °C [1][6]

Synonyms

N,N,N-

trimethyl(phenyl)methanaminiu

m iodide, Benzyldimethylamine

methiodide,

Trimethylbenzylammonium

iodide

[5][7]

Solubility Soluble in water and alcohol [2]

Synthesis
The synthesis of Benzyltrimethylammonium iodide is typically achieved through the

quaternization of N,N-dimethylbenzylamine with methyl iodide.

Experimental Protocol: Synthesis of
Benzyltrimethylammonium Iodide
This protocol is adapted from a procedure published in Organic Syntheses.

Materials:

N,N-dimethylbenzylamine

Methyl iodide
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Commercial absolute ethanol

Anhydrous ether

Procedure:

In a three-necked flask equipped with a dropping funnel, reflux condenser, and a stirrer,

dissolve 135 g (1 mole) of N,N-dimethylbenzylamine in 200 ml of commercial absolute

ethanol. Protect the openings from atmospheric moisture with drying tubes.

While stirring the solution rapidly, slowly add 190 g (1.34 moles) of methyl iodide from the

dropping funnel at a rate that causes gentle refluxing. The addition should take

approximately 30 minutes.

After the addition is complete, heat the solution to reflux on a steam bath for an additional 30

minutes.

Transfer the solution to a 2-liter Erlenmeyer flask, rinsing the reaction flask with an additional

25 ml of absolute ethanol.

Allow the solution to cool to room temperature, during which a significant portion of the

product will crystallize.

Precipitate the remaining product by adding 1 liter of anhydrous ether with stirring.

Collect the product by suction filtration and wash it with two 100-ml portions of anhydrous

ether.

Dry the resulting Benzyltrimethylammonium iodide in the air at room temperature. The

expected yield is 260–274 g (94–99%).[1]

Synthesis Workflow
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A flowchart illustrating the synthesis of Benzyltrimethylammonium iodide.

Applications
Phase-Transfer Catalysis
The most prominent application of Benzyltrimethylammonium iodide is as a phase-transfer

catalyst (PTC). In heterogeneous reaction mixtures, where reactants are in different immiscible

phases (e.g., an aqueous phase and an organic phase), the reaction rate is often limited by the

slow diffusion of reactants across the phase boundary. A PTC, such as

Benzyltrimethylammonium iodide, facilitates the transfer of a reactant (typically an anion)

from the aqueous phase to the organic phase, where the reaction occurs at a much faster rate.

[8]

The lipophilic benzyl and methyl groups of the Benzyltrimethylammonium cation allow it to be

soluble in the organic phase, while the positive charge on the nitrogen atom allows it to pair

with an anion from the aqueous phase. This ion pair is then sufficiently lipophilic to cross the

phase boundary into the organic phase, where the "naked" anion is highly reactive.
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The general mechanism of phase-transfer catalysis using BTAI.

Other Applications
Organic Synthesis: Beyond its role as a PTC, Benzyltrimethylammonium iodide is used as

a reagent in various organic transformations.[8]

Electrochemical Sensors: It has been utilized in the development of electrochemical sensors.

[8]

Supporting Electrolyte: In electrochemical studies, it can be used as a supporting electrolyte

to increase the conductivity of the solution.

Biological Activity and Toxicology
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There is limited specific information available in the public domain regarding the direct

interaction of Benzyltrimethylammonium iodide with biological signaling pathways. Its use in

biological research is noted for studies of cell membrane transport, but detailed mechanisms

are not well-documented.[8]

Toxicological data for Benzyltrimethylammonium iodide is not readily available. However,

data for the closely related compound, Benzyltrimethylammonium chloride, can provide an

indication of its potential toxicity.

Table 2: Acute Toxicity Data for Benzyltrimethylammonium Chloride

Species Route LD50 Reference

Rat Oral 250 mg/kg [8]

Mouse Oral 1600 mg/kg [8]

Note: This data is for Benzyltrimethylammonium chloride and should be used as an estimate

for the iodide salt with caution.

Safety and Handling
Benzyltrimethylammonium iodide is classified as harmful if swallowed and causes skin and

serious eye irritation. It may also cause respiratory irritation.[9] Standard laboratory safety

precautions should be followed when handling this compound, including the use of personal

protective equipment such as gloves, safety glasses, and a lab coat. Work should be

conducted in a well-ventilated area.

GHS Hazard Statements:

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation
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Conclusion
Benzyltrimethylammonium iodide is a valuable quaternary ammonium salt with significant

applications in organic synthesis, primarily as a phase-transfer catalyst. Its synthesis is

straightforward, and its chemical and physical properties are well-characterized. While its utility

in chemical processes is clear, further research is needed to elucidate its specific roles and

mechanisms of action in biological systems and signaling pathways. The information provided

in this guide serves as a comprehensive resource for the safe and effective use of

Benzyltrimethylammonium iodide in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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